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Compound of Interest

Compound Name: 3-(4-Fluorophenyl)pyridine

Cat. No.: B1316129

Disclaimer: As a specific Safety Data Sheet (SDS) for 3-(4-Fluorophenyl)pyridine is not
readily available, the following disposal procedures are based on the properties and hazards of
the closely related compound, 3-Fluoropyridine (CAS 372-47-4). It is imperative to consult your
institution's Environmental Health and Safety (EHS) department for specific disposal
regulations and guidance.

The proper disposal of 3-(4-Fluorophenyl)pyridine is critical to ensure the safety of laboratory
personnel and to prevent environmental contamination. This compound is presumed to be a
flammable liquid and an irritant, necessitating careful handling and disposal in accordance with
hazardous waste regulations.

l. Personal Protective Equipment (PPE) and Safety
Measures

Before handling 3-(4-Fluorophenyl)pyridine for disposal, ensure that the following personal
protective equipment is worn:

o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Nitrile or other chemically resistant gloves.

» Body Protection: A flame-retardant lab coat.
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» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If vapors or aerosols are likely to be generated, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should be used.

Il. Spill Management

In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
Remove all sources of ignition.

o Containment: For small spills, absorb the material with an inert, non-combustible absorbent
such as vermiculite, sand, or earth. Do not use combustible materials like paper towels.

o Collection: Carefully collect the absorbed material and contaminated soil into a sealable,
properly labeled hazardous waste container. Use non-sparking tools for collection.[1]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water. All cleaning materials should also be disposed of as hazardous waste.

lll. Waste Collection and Storage

Waste 3-(4-Fluorophenyl)pyridine and any contaminated materials must be collected and
stored safely pending disposal:

o Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container should be compatible with flammable organic liquids.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "3-(4-Fluorophenyl)pyridine,” and the associated hazards (e.g., Flammable Liquid,
Irritant).

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, acids, and bases.[1] The storage
area should be designated for flammable liquids and be equipped with appropriate fire
suppression systems.
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IV. Disposal Procedure

Under no circumstances should 3-(4-Fluorophenyl)pyridine be disposed of down the drain or
in regular trash.

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

o Documentation: Complete all required hazardous waste manifests and documentation as per
your institution's and local regulations.

o Professional Disposal: The waste will be transported to an approved hazardous waste
treatment, storage, and disposal facility (TSDF) for incineration or other appropriate
treatment methods.

Quantitative Data Summary

The following table summarizes the key quantitative data for the representative compound, 3-
Fluoropyridine.

Property Value

CAS Number 372-47-4

Molecular Formula C5H4FN

Molecular Weight 97.09 g/mol [2]

Boiling Point 107-108 °C (lit.)

Flash Point 13 °C (55.4 °F) - closed cup[1]
Density 1.13 g/mL at 25 °C (lit.)

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety protocols for
handling flammable and irritant organic compounds. Specific experimental protocols involving
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3-(4-Fluorophenyl)pyridine should include a detailed risk assessment and a waste disposal
plan that is reviewed and approved by the relevant safety committees.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-(4-
Fluorophenyl)pyridine.
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Caption: Disposal workflow for 3-(4-Fluorophenyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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